Cas no 6469-73-4 (Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide)

• Product Name: Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide
• CAS No: 6469-73-4
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 419169
• PubChem ID: 12307825
• Update Time: 2025-04-19

Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide
• 2-methyl-1-oxido-5,6,7,8-tetrahydroquinolin-1-ium
• SCHEMBL7904056
• 5,6,7,8-tetrahydroquinaldine N-oxide
• 6469-73-4
• DTXSID70487026

• Inchi： 1S/C10H13NO/c1-8-6-7-9-4-2-3-5-10(9)11(8)12/h6-7H,2-5H2,1H3
• InChI Key： QADHFSIXMDYMMH-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(C)=CC=C2C=1CCCC2

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines